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Compound of Interest

Compound Name: Benzyl Salicylate

cat. No.: B121037

An In-depth Technical Guide on the Physical Properties of Benzyl Salicylate Liquid

For researchers, scientists, and drug development professionals, a thorough understanding of
the physical properties of a compound is fundamental. This technical guide provides a detailed
overview of the core physical characteristics of benzyl salicylate liquid, a compound frequently
utilized in cosmetics, fragrances, and as a UV light absorber.[1][2][3] This document presents
guantitative data in a structured format, outlines detailed experimental protocols for property
determination, and includes a visual workflow to illustrate the logical progression of these
experiments.

Core Physical Properties of Benzyl Salicylate

Benzyl salicylate (C14H1203) is a benzoate ester and a member of the phenols, appearing as
a colorless, thick liquid with a faint, sweet, and slightly balsamic odor.[4][5][6] It is known for its
use as a fixative and solvent in perfumery and in sunscreen preparations.[5][7]

Data Presentation: A Summary of Quantitative Physical
Properties

The following table summarizes the key physical properties of benzyl salicylate, compiled
from various sources for easy comparison.
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Property Value Units Conditions
Molecular Weight 228.24 g/mol
Density 1.17-1.176 g/cm3 at 25 °C
1.175 g/cm3 at 20 °C (68 °F)
Boiling Point 318 °C at 760 mmHg
168 -170 °C at 5 mmHg
Melting Point 18-20 °C
24 - 25 °C
Refractive Index 1.5790 - 1.5830 at 20 °C
Solubility
In Water Slightly soluble; 8.8 mg/L at 20 °C

In Organic Solvents

Miscible with alcohol
and ether; Soluble in 9

vols of 90% alcohol

Data compiled from multiple sources.[1][2][4][5][6][7][8][9][10][11][12][13][14][15][16]

Experimental Protocols for Determining Physical

Properties

The following sections detail the methodologies for the experimental determination of the key

physical properties of benzyl salicylate.

Determination of Density

The density of a liquid can be determined using a pycnometer or a digital density meter.

Protocol using a Pycnometer:

o Cleaning and Calibration: Thoroughly clean and dry a pycnometer of a known volume.

Determine the mass of the empty pycnometer using an analytical balance.
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« Filling with Water: Fill the pycnometer with distilled water and place it in a thermostat-
controlled water bath at a specific temperature (e.g., 20 °C or 25 °C) until it reaches thermal
equilibrium.

o Mass of Water: Carefully dry the outside of the pycnometer and measure its mass. The mass
of the water is the difference between this mass and the mass of the empty pycnometer. The
volume of the pycnometer can be confirmed by dividing the mass of the water by the known
density of water at that temperature.

 Filling with Benzyl Salicylate: Empty and dry the pycnometer. Fill it with benzyl salicylate
and return it to the water bath to reach the same temperature.

o Mass of Benzyl Salicylate: Dry the exterior of the pycnometer and measure its mass. The
mass of the benzyl salicylate is the difference between this mass and the mass of the
empty pycnometer.

o Density Calculation: The density of the benzyl salicylate is calculated by dividing its mass
by the volume of the pycnometer.

Determination of Boiling Point

The boiling point can be determined by distillation or using a micro-boiling point method.[17]
[18][19][20]

Protocol using Simple Distillation:[17][19]

e Apparatus Setup: Assemble a simple distillation apparatus with a round-bottom flask, a
condenser, a thermometer, and a receiving flask.

o Sample Placement: Place a sample of benzyl salicylate (at least 5 mL) and a few boiling
chips into the distilling flask.[19]

o Heating: Gently heat the flask.

o Temperature Recording: Record the temperature at which the liquid boils and the vapor
temperature remains constant. This constant temperature is the boiling point. It is also
advisable to record the barometric pressure.[19]
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Determination of Melting Point

Since benzyl salicylate has a melting point near room temperature, a capillary method with a
suitable apparatus is appropriate.[21][22][23][24][25]

Protocol using a Capillary Tube:[21][22][23]

Sample Preparation: If the benzyl salicylate is solid, introduce a small amount into a
capillary tube and pack it down.[22][24]

o Apparatus: Place the capillary tube in a melting point apparatus.[21][22]

e Heating: Heat the sample at a controlled rate.[21] A rapid initial heating can be used to
determine an approximate melting point, followed by a slower, more careful determination.
[22][24]

» Observation: Observe the sample through the magnifying lens of the apparatus.

o Temperature Range: Record the temperature at which the first drop of liquid appears and the
temperature at which the entire sample becomes a clear liquid. This range represents the
melting point.[25]

Determination of Refractive Index

The refractive index is commonly measured using a refractometer, such as an Abbe
refractometer.[26][27][28][29][30]

Protocol using an Abbe Refractometer:[27]

» Calibration: Calibrate the refractometer using a standard sample with a known refractive
index.

o Sample Application: Place a few drops of benzyl salicylate onto the prism of the
refractometer.

o Measurement: Close the prism and allow the sample to spread evenly. Look through the
eyepiece and adjust the controls until the dividing line between the light and dark fields is
sharp and centered on the crosshairs.
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» Reading: Read the refractive index value from the scale. It is important to also record the
temperature at which the measurement is taken, as the refractive index is temperature-
dependent.

Determination of Solubility

The solubility of benzyl salicylate in water and organic solvents can be determined through
direct observation.[31][32][33][34][35]

Protocol for Qualitative and Semi-Quantitative Solubility:[31][34]

Preparation: Take a known volume or mass of the solvent (e.g., water, ethanol, ether) in a
test tube at a controlled temperature.[31][34]

o Solute Addition: Add a small, measured amount of benzyl salicylate to the solvent.
e Mixing: Vigorously shake or stir the mixture to facilitate dissolution.[31]
o Observation: Observe if the benzyl salicylate dissolves completely.

» Incremental Addition: Continue adding small, measured amounts of benzyl salicylate until it
no longer dissolves, and a saturated solution is formed.[34]

o Quantification: The solubility can be expressed as the maximum amount of solute that
dissolves in a given amount of solvent at that temperature. For "miscible" liquids, they will
mix in all proportions.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates a logical workflow for the experimental determination of the
physical properties of benzyl salicylate.
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Caption: Experimental workflow for determining the physical properties of benzyl salicylate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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